Cas no 161240-14-8 (1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]-)

• Product Name: 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]-
• CAS No: 161240-14-8
• MF: C₂₀H₁₄N₂O₁₀S₃
• MW: 538.527561664581
• CID: 179891
• Update Time: 2026-05-14

1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[2-(5-sulfo-1-naphthalenyl)diazenyl]-
• 7-oxo-8-[(5-sulfonaphthalen-1-yl)hydrazinylidene]naphthalene-1,3-disulfonic acid
• 1,3-Naphthalenedisulfonicacid, 7-hydroxy-8-[(5-sulfo-1-naphthalenyl)azo]- (9CI)
• Acid Fast Scarlet R

• Inchi： InChI=1S/C20H14N2O10S3/c23-16-8-7-11-9-12(33(24,25)26)10-18(35(30,31)32)19(11)20(16)22-21-15-5-1-4-14-13(15)3-2-6-17(14)34(27,28)29/h1-10,23H,(H,24,25,26)(H,27,28,29)(H,30,31,32)/b22-21+
• InChI Key： XGZOQQXZGHTPPT-QURGRASLSA-N
• SMILES： OC1C(/N=N/C2C3C(=C(S(O)(=O)=O)C=CC=3)C=CC=2)=C2C(C=C(S(O)(=O)=O)C=C2S(O)(=O)=O)=CC=1

Computed Properties

• Exact Mass: 537.98112

Experimental Properties

• PSA: 208.06